Cas no 88345-30-6 (Benzenesulfonamide, 4-amino-2-chloro-3-nitro-)
88345-30-6 structure
Product Name:Benzenesulfonamide, 4-amino-2-chloro-3-nitro-
CAS No:88345-30-6
MF:C6H6ClN3O4S
MW:251.647538661957
CID:636300
PubChem ID:13307064
Update Time:2025-04-19
Benzenesulfonamide, 4-amino-2-chloro-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-amino-2-chloro-3-nitro-
- 4-amino-2-chloro-3-nitrobenzenesulfonamide
- 88345-30-6
- DTXSID20536073
- 4-Amino-2-chloro-3-nitrobenzene-1-sulfonamide
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- Inchi: 1S/C6H6ClN3O4S/c7-5-4(15(9,13)14)2-1-3(8)6(5)10(11)12/h1-2H,8H2,(H2,9,13,14)
- InChI Key: YWKOQHZADUILAD-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1S(N)(=O)=O)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 250.9767545g/mol
- Monoisotopic Mass: 250.9767545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 140Ų
Benzenesulfonamide, 4-amino-2-chloro-3-nitro- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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